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Compound of Interest

Compound Name: Eltenac

Cat. No.: B1671186

The proper disposal of Eltenac, a non-steroidal anti-inflammatory drug (NSAID) and COX
inhibitor, is critical for ensuring laboratory safety and environmental protection.[1][2][3] Due to
its chemical properties, improper disposal can pose significant risks. This guide provides
detailed, step-by-step procedures for the safe handling and disposal of Eltenac and associated
waste materials, in alignment with established safety protocols and regulatory standards.

Core Safety and Hazard Information

Eltenac is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting
effects.[4] Therefore, preventing its release into the environment is a primary concern.[4]

Disposal procedures must adhere strictly to federal, state, and local regulations for hazardous
waste.[4][5][6]

Eltenac Hazard and Disposal Summary
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Hazard Classification

GHS Hazard Statement

Key Disposal
Precautionary Statement

Acute toxicity, Oral (Category
4)

H302: Harmful if swallowed.[4]

P264: Wash skin thoroughly
after handling.[4]

Acute aquatic toxicity

(Category 1)

H400: Very toxic to aquatic life.

[4]

P273: Avoid release to the

environment.[4]

Chronic aquatic toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects.[4]

P391: Collect spillage.[4]

General Disposal Requirement

Not Applicable

P501: Dispose of
contents/container to an

approved waste disposal plant.

[4]

Step-by-Step Disposal Protocols

The fundamental principle for Eltenac disposal is that it must not be discarded in standard

trash or poured down the drain.[7] The environmental toxicity of Eltenac necessitates that all

waste streams containing this chemical be managed by a licensed hazardous waste disposal

service.

Protocol 1: Disposal of Unused or Expired Eltenac

This procedure applies to pure Eltenac in solid or solution form that is no longer needed.

o Segregation: Keep Eltenac in its original or a clearly labeled, sealed container. Do not mix

with other chemical waste unless instructed by your institution's Environmental Health &

Safety (EHS) office or a licensed waste contractor.

e Labeling: Ensure the container is clearly labeled with "Hazardous Waste," the chemical

name "Eltenac,” and the associated hazard warnings (e.g., "Toxic,

Hazard").

Environmental

o Storage: Store the sealed container in a designated, secure hazardous waste accumulation

area. This area should be away from incompatible materials such as strong acids, alkalis,
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and oxidizing agents.[4]

e Arranging Disposal: Contact your institution's EHS department to arrange for pickup and
disposal by an approved hazardous waste management company. These facilities utilize
methods like high-temperature incineration to destroy the chemical safely.[5]

Protocol 2: Disposal of Contaminated Materials

This procedure applies to items such as personal protective equipment (PPE), absorbent pads,
and labware that are contaminated with Eltenac.

Collection: Place all contaminated solid waste (e.g., gloves, wipes, weigh boats, pipette tips)
into a designated, leak-proof hazardous waste container lined with a heavy-duty plastic bag.

o Labeling: Clearly label the container "Hazardous Waste" and list the contents, including
"Eltenac-contaminated debris.”

« Spill Cleanup: In case of a spill, use an absorbent material like diatomite or universal binders
to contain it.[4] After absorption, scoop the material into the designated hazardous waste
container. Decontaminate the surface with alcohol.[4] All cleanup materials are considered
hazardous waste.

» Disposal: Once the container is full, seal it and arrange for its collection through your EHS
office for disposal by a licensed contractor.

Protocol 3: Disposal of Empty Eltenac Containers

Empty containers that held Eltenac must also be disposed of as hazardous waste, as they
retain chemical residues.

e Do Not Rinse: Do not rinse the container into the sanitary sewer.

e Sealing and Labeling: Securely cap the empty container. Deface the original product label to
avoid confusion and apply a "Hazardous Waste" label.

» Disposal: Place the empty, labeled container in the designated hazardous waste collection
area for pickup by a certified disposal service.
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Eltenac Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Eltenac
waste streams in a laboratory setting.

Eltenac Waste Generated

&_—/
Unused / Expired Contaminated Labware Empty Eltenac
Eltenac (Bulk) (Gloves, Wipes, Pipettes) Container
Keep in sealed, Place in labeled Cap and label as
labeled container hazardous waste bin for solids hazardous waste
EHS Pickup EHS Pickup EHS Pickup

Dispose via Approved
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Decision workflow for the proper segregation and disposal of different Eltenac waste
streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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